Technical Guide: Synthesis and Formation Pathway of Oseltamivir Impurity-10
Technical Guide: Synthesis and Formation Pathway of Oseltamivir Impurity-10
The following technical guide details the synthesis, formation mechanism, and control of Oseltamivir Impurity-10 , identified as the N,N-Diallyl analog of Oseltamivir. This compound is a critical process-related impurity associated with the "azide-free" synthetic routes utilized in industrial manufacturing.
Executive Summary & Chemical Identity
Oseltamivir Impurity-10 (Vendor Code: DCTI-C-000153 / CS-EO-03275) is a process-related impurity arising from specific "azide-free" manufacturing routes of Oseltamivir Phosphate (Tamiflu®). Chemically, it is the N,N-diallyl derivative of the active pharmaceutical ingredient (API), where the primary amine at the C5 position is substituted with a diallylamino group.
In the context of the Roche Azide-Free Synthesis , this molecule is not merely a byproduct but a stable intermediate (Compound 33/34 in literature) that becomes an impurity if the subsequent deprotection (deallylation) step is incomplete.
Chemical Profile
| Parameter | Detail |
| Common Name | Oseltamivir Impurity-10 (N,N-Diallyl Oseltamivir) |
| Chemical Name | Ethyl (3R,4R,5S)-4-acetamido-5-(diallylamino)-3-(pentan-3-yloxy)cyclohex-1-enecarboxylate |
| CAS Number | 651324-09-3 |
| Molecular Formula | C₂₂H₃₆N₂O₄ |
| Molecular Weight | 392.54 g/mol |
| Origin | Unreacted intermediate from the Diallylamine Ring-Opening step |
| Solubility | Soluble in Methanol, DMSO, Ethyl Acetate |
Synthesis Pathway & Formation Mechanism[5][6][7][8][9][10]
The synthesis of Impurity-10 is intrinsic to the Aziridine Ring-Opening pathway using diallylamine. Unlike random degradation products, Impurity-10 is synthesized intentionally as a protected precursor to Oseltamivir. Its presence in the final API indicates a Process Control Failure during the deallylation stage.
The "Azide-Free" Diallylamine Route
This route avoids the use of potentially explosive sodium azide (used in the original Gilead synthesis) by employing diallylamine as a nucleophile to introduce the nitrogen at C5.
Step 1: Preparation of the Aziridine Intermediate
The synthesis begins with (-)-Shikimic Acid, which is converted through mesylation and cyclization into the key N-Acetyl Aziridine intermediate (often referred to as the "Aziridine" in process schemes).
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Precursor : Ethyl (3R,4S,5R)-4-acetamido-5-mesyloxy-3-(pentan-3-yloxy)cyclohex-1-enecarboxylate.
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Reaction : Base-promoted cyclization (e.g., using NaH or alkoxides) forms the aziridine ring.
Step 2: Regioselective Ring Opening (Formation of Impurity-10)
This is the critical step where Impurity-10 is formed. The N-acetyl aziridine reacts with diallylamine in the presence of a Lewis acid or under thermal conditions.
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Reagents : Diallylamine (Nucleophile), MgBr₂·OEt₂ (Lewis Acid Catalyst) or thermal activation (120°C).
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Mechanism : The diallylamine attacks the aziridine ring at the C5 position with high regioselectivity, driven by the electronic effects of the C1-carboxylate and the steric guidance of the C4-acetamido group.
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Product : Oseltamivir Impurity-10 (The N,N-Diallyl Intermediate).
Step 3: Deallylation (The Critical Control Point)
To obtain Oseltamivir, the allyl groups must be removed.[1]
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Standard Protocol : Palladium-catalyzed deallylation (e.g., Pd(PPh₃)₄ or Pd/C) using N,N-dimethylbarbituric acid (NDMBA) or ethanolamine as an allyl scavenger.
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Impurity Formation : If the catalyst load is insufficient, the reaction time is too short, or the scavenger is depleted, the reaction stops at the mono-allyl or diallyl stage. The unreacted N,N-diallyl intermediate co-crystallizes or elutes with the product, becoming Impurity-10 .
Pathway Visualization (DOT Diagram)
Figure 1: Synthesis pathway of Oseltamivir via the Azide-Free Diallylamine route, highlighting Impurity-10 as the stable N,N-diallyl intermediate.[2][1]
Detailed Experimental Protocol
The following protocol describes the synthesis of the N,N-Diallyl Intermediate (Impurity-10) as performed in the Roche optimization studies (Federspiel et al.).
Step 1: Aziridine Ring Opening
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Reactor Setup : Charge a dry glass-lined reactor with N-Acetyl Aziridine (1.0 eq) and anhydrous Ethanol (or Toluene for thermal method).
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Nucleophile Addition : Add Diallylamine (1.2 – 1.5 eq) to the mixture.
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Catalysis (Optional but recommended) : Add Magnesium Bromide Etherate (MgBr₂·OEt₂) (0.1 eq) to catalyze the opening at lower temperatures (50-60°C). Alternatively, heat to reflux (110-120°C) without catalyst.
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Reaction : Stir under Nitrogen atmosphere for 8–12 hours.
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Monitoring: Monitor by HPLC. The Aziridine peak should disappear, replaced by the less polar N,N-Diallyl peak (Impurity-10).
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Workup :
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Cool the reaction mixture to 25°C.
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Dilute with Ethyl Acetate and wash with 1M NaHCO₃ to remove excess acid/salts.
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Wash with water and brine.
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Dry organic layer over Na₂SO₄ and concentrate in vacuo.
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Purification : The crude oil is often used directly, but for impurity standard isolation, purify via Flash Column Chromatography (Silica Gel, Hexane:Ethyl Acetate 3:1).
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Yield : Typically 85–93%.
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Appearance : Colorless to pale yellow viscous oil.
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Step 2: Isolation of Impurity-10 (Reference Standard)
To generate the analytical standard:
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Isolate the fraction corresponding to Rf ~0.6 (in EtOAc/Hexane 1:1).
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Analyze via 1H-NMR to confirm the presence of two allyl groups (multiplets at δ 5.1–5.3 ppm and δ 5.7–5.9 ppm).
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Store at -20°C under Argon (prone to oxidation).
Analytical Characterization & Detection
To differentiate Impurity-10 from Oseltamivir and other congeners, use the following validated parameters.
HPLC Parameters
Impurity-10 is significantly more hydrophobic than Oseltamivir due to the two allyl chains.
| Parameter | Condition |
| Column | C18 Reverse Phase (e.g., Zorbax Eclipse XDB-C18, 4.6 x 150mm, 3.5µm) |
| Mobile Phase A | 0.05M Potassium Dihydrogen Phosphate (pH 3.0) |
| Mobile Phase B | Acetonitrile : Methanol (50:50) |
| Gradient | 10% B to 80% B over 40 mins (Impurity-10 elutes late) |
| RRT (approx) | ~2.5 - 3.0 (relative to Oseltamivir) |
| Detection | UV @ 210 nm |
Spectral Data (Diagnostic Signals)
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Mass Spectrometry (ESI+) :
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[M+H]⁺ : 393.54 m/z
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Fragment : 352 m/z (Loss of allyl group)
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1H-NMR (400 MHz, CDCl₃) :
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Allyl Protons : Distinct multiplets at δ 5.75–5.90 (2H, methine) and δ 5.10–5.25 (4H, terminal methylene).
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N-Methylene : Doublet at δ 3.0–3.2 (4H, N-CH₂-CH=CH₂).
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Core : Similar cyclohexene signals to Oseltamivir but with a shift at C5 due to the tertiary amine.
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Critical Control Strategy
To prevent Impurity-10 contamination in the final drug substance:
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Stoichiometry of Scavenger : Ensure NDMBA (N,N-dimethylbarbituric acid) is present in excess (2.2–2.5 eq) during the deallylation step to irreversibly trap the allyl groups.
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Catalyst Integrity : The Pd(PPh₃)₄ catalyst is oxygen-sensitive. Oxidation leads to inactive Pd(II), stalling the reaction at the mono-allyl or diallyl stage. Use freshly recrystallized catalyst or generate Pd(0) in situ.
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End-of-Reaction Testing : Implement a strict IPC (In-Process Control) limit for the "Diallyl Intermediate" (< 0.1%) before proceeding to the phosphate salt formation. The phosphate salt crystallization is effective at purging the neutral diallyl impurity, but high levels (>0.5%) may carry over.
References
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Federspiel, M., et al. (1999). "Industrial Synthesis of the Key Precursor in the Synthesis of the Anti-Influenza Drug Oseltamivir Phosphate (Ro 64-0796/002, GS-4104-02): Ethyl (3R,4S,5R)-4-Amino-5-azido-3-(1-ethylpropoxy)-1-cyclohexene-1-carboxylate." Organic Process Research & Development, 3(4), 266–274.
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Karpf, M., & Trussardi, R. (2001). "New, Azide-Free Transformation of Epoxides into 1,2-Diamino Compounds: Synthesis of the Anti-Influenza Neuraminidase Inhibitor Oseltamivir Phosphate (Tamiflu)." The Journal of Organic Chemistry, 66(6), 2044–2051.
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Harrington, P. J., et al. (2004). "Research and Development of a Second-Generation Process for Oseltamivir Phosphate." Organic Process Research & Development, 8(1), 86–91.
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Daicel Pharma Standards . "Oseltamivir Impurity-10 (Cat No.[2][3][4][5] DCTI-C-000153)." Daicel Pharma Standards Catalog.
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KM Pharma Solution . "Oseltamivir Impurity 10 Data Sheet (CAS 651324-09-3)."[2][3][5] KM Pharma Catalog.
